Cas no 1249604-71-4 ([3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine)

• Product Name: [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine
• CAS No: 1249604-71-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5869486
• PubChem ID: 62448326
• Update Time: 2025-05-21

[3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6186542
• AKOS011736440
• 1249604-71-4
• [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine

• Inchi： 1S/C8H15N3/c1-8(5-9-2)6-11-4-3-10-7-11/h3-4,7-9H,5-6H2,1-2H3
• InChI Key： MNXSQMIJHVJLRY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC(C)CNC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine

Introduction to [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine and Its Significance in Modern Chemical Research

[3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine, a compound with the CAS number 1249604-71-4, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its complex molecular structure, has garnered attention in recent years due to its potential applications in various scientific domains. The presence of a [1H-imidazol-1-yl] moiety and a [2-methylpropyl](methyl)amine group suggests unique chemical properties that make it a valuable candidate for further exploration.

The [CAS number 1249604-71-4] provides a unique identifier for this compound, facilitating its recognition and study within the scientific community. This numerical code ensures precision and clarity in academic discussions, research papers, and industrial applications. The compound's structure, featuring a nitrogen-rich heterocyclic ring connected to an alkyl chain, positions it as a potential building block for more complex molecules. Such structural features are often exploited in the design of novel pharmaceuticals and agrochemicals.

Recent advancements in chemical synthesis have enabled the efficient preparation of [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine], making it more accessible for research purposes. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the intricate framework of this compound. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent applications.

The [1H-imidazol-1-yl] group is a key feature of this compound, contributing to its reactivity and potential biological activity. Imidazole derivatives are well-known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of this moiety into [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine suggests that it may exhibit similar beneficial characteristics. This has prompted researchers to investigate its potential as a lead compound in drug discovery programs.

In addition to its pharmacological relevance, [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine has shown promise in material science applications. The unique electronic properties of the imidazole ring can be leveraged to develop new materials with enhanced conductivity or luminescence. Such materials are increasingly important in the fields of organic electronics and nanotechnology. The [2-methylpropyl](methyl)amine group further contributes to the compound's versatility by providing a flexible alkyl chain that can be modified for specific applications.

Current research is focused on exploring the synthetic pathways that can be used to derivatize [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine] into more complex structures. By introducing various functional groups or appending different side chains, scientists aim to create novel compounds with tailored properties. These derivatives could then be tested for their efficacy in pharmaceuticals, agrochemicals, or other industrial applications. The ability to modify this compound in multiple ways makes it an attractive scaffold for chemical innovation.

The development of new synthetic methods has also been a key focus area. Researchers are continuously seeking more efficient and sustainable ways to produce complex molecules like [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine]. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods.

The potential applications of [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine] extend beyond pharmaceuticals and materials science. Its unique structural features make it a candidate for use in catalysis, where it could serve as a ligand or intermediate in various reactions. The ability to fine-tune its properties through derivatization allows researchers to tailor its performance for specific catalytic tasks.

In conclusion, [3-(1H-imidazol-1-yl)-2-methylpropyl](methyl)amine represents a versatile and promising compound with significant potential across multiple scientific disciplines. Its complex structure, characterized by the presence of both an imidazole ring and an alkyl chain, offers numerous opportunities for further exploration and innovation. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase, driving forward advancements in pharmaceuticals, materials science, and catalysis.